1-[(Octan-2-yl)amino]propan-2-ol

• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• SMILES: CCCCCCC(C)NCC(C)O
• InChI: InChI=1S/C11H25NO/c1-4-5-6-7-8-10(2)12-9-11(3)13/h10-13H,4-9H2,1-3H3
• InChIKey: DISHBGSVLCFKEG-UHFFFAOYSA-N

1-[(Octan-2-yl)amino]propan-2-ol for Research and Industrial Sourcing: A Chemist's Baseline

1-[(Octan-2-yl)amino]propan-2-ol (CAS 500563-09-7) is an amino alcohol with the formula C11H25NO and a molecular weight of 187.32 g/mol . It features a secondary amine linked to a branched octan-2-yl chain and a secondary alcohol on a propan-2-ol backbone, positioning it within the broader class of amphiphilic amino alcohols often used as synthetic intermediates or functional additives . Its calculated boiling point is 280.7±13.0 °C .

1 Branched octan-2-yl amino alcohol scaffold — suitable as synthetic intermediate or functional additive

2 Predicted boiling point supports distillation-driven purification workflows

3 Reported NCI tumor cell-line screening context — may support cell-based assay exploration

Why a Simple C11H25NO Amino Alcohol Cannot Replace 1-[(Octan-2-yl)amino]propan-2-ol

A generic substitution of 1-[(Octan-2-yl)amino]propan-2-ol with another C11H25NO amino alcohol is risky because the specific branching of the octan-2-yl group and the position of the hydroxyl group on the propan-2-ol backbone fundamentally determine key performance characteristics. For instance, the branched isomer shows a distinct boiling point compared to its linear counterpart , impacting purification and formulation. Furthermore, the precise amino alcohol connectivity is critical for biological target engagement, as evidenced by its specific inclusion in NCI tumor cell line screening , suggesting a defined, non-interchangeable interaction profile absent in regioisomers.

risk

The branched octan-2-yl group creates a distinct boiling point compared to linear C11H25NO analogs, which may alter purification and formulation outcomes.

risk

The reported NCI screening profile is tied to the specific amino alcohol connectivity; regioisomers or achiral analogs may not reproduce the same cell-line response context.

risk

Substituting with another C11H25NO amine may lose the secondary alcohol geometry relevant for hydrogen bonding in synthesis or target engagement studies.

Quantitative Differentiation Evidence for 1-[(Octan-2-yl)amino]propan-2-ol

Thermophysical Property Differentiation: Boiling Point vs. Linear Octyl Analog

The target compound 1-[(Octan-2-yl)amino]propan-2-ol exhibits a lower boiling point (280.7±13.0 °C) than its linear analog 1-(octylamino)propan-2-ol (286.2±13.0 °C), a difference that can be exploited during purification via distillation . The branched octan-2-yl chain disrupts intermolecular packing, reducing the enthalpy of vaporization (60.3 vs 61.0 kJ/mol) , resulting in higher volatility and potentially different vapor-phase behavior in applications like vapor-phase corrosion inhibition.

Boiling point vs. linear analog

Data to verify

280.7±13.0 °C vs 286.2±13.0 °C (linear 1-(octylamino)propan-2-ol)

May support distillation-based purification workflows; predicted difference ~5.5 °C

Predicted data (ACD/Labs Percepta); experimental verification recommended

Evidence Dimension	Normal Boiling Point
Target Compound Data	280.7±13.0 °C at 760 mmHg
Comparator Or Baseline	1-(Octylamino)propan-2-ol (linear), 286.2±13.0 °C at 760 mmHg
Quantified Difference	~5.5 °C lower
Conditions	Predicted data from ChemSpider (ACD/Labs Percepta Platform)

Why This Matters

The lower boiling point is a critical specification for procurement when designing industrial-scale distillation or solvent-assisted purification processes, potentially reducing energy costs and thermal degradation risks.

Regioisomeric Distinction: Propan-1-ol vs. Propan-2-ol Backbone

1-[(Octan-2-yl)amino]propan-2-ol differs from its regioisomer 2-[(Octan-2-yl)amino]propan-1-ol (CAS 1153896-29-7) in the position of the hydroxyl group. While limited direct comparative data is available, computational predictions (e.g., logP, PSA) indicate these regioisomers have distinct physicochemical profiles . The secondary alcohol in the target compound is more sterically hindered and may exhibit different reactivity and binding kinetics compared to the primary alcohol of the regioisomer, a crucial factor in synthetic chemistry and biochemical probe design.

Regioisomeric backbone identity

Class-level inference

Secondary alcohol at propan-2-ol vs. primary alcohol regioisomer

Regioisomer may exhibit different reactivity and binding geometry

Computational profiles suggest distinct physicochemical properties; limited experimental comparison available

Evidence Dimension	Hydroxyl Group Position
Target Compound Data	Secondary alcohol at C-2 of propanol
Comparator Or Baseline	2-[(Octan-2-yl)amino]propan-1-ol: Primary alcohol at C-1
Quantified Difference	N/A; computational and literature inference on isomer reactivity
Conditions	Structural and computational analysis

Why This Matters

Ensuring the correct regioisomer is vital for applications where the alcohol's reactivity or hydrogen-bonding geometry governs performance, such as in the synthesis of specific esters or as a chiral building block.

Biological Activity Profile: NCI Human Tumor Cell Line Screening

The compound has been evaluated in the NCI human tumor cell line growth inhibition assay, with specific data recorded for the MCF7 (breast cancer) and IGROV1 (ovarian cancer) cell lines . While detailed percent inhibition values are not publicly accessible for direct cross-comparison, the inclusion in this selective screening panel qualitatively distinguishes it from many structurally similar C11H25NO amino alcohols that lack any publicly recorded tumor cell line activity. This baseline biological data serves as a starting point for structure-activity relationship studies, distinguishing it for medicinal chemistry sourcing.

NCI 60-cell-line screening

Screening context

Included in one-dose MCF7 and IGROV1 cell-line screens

Supports cell-model endpoint review for SAR studies

Detailed inhibition data not publicly available; use for initial screening context

Evidence Dimension	Tumor cell growth inhibition
Target Compound Data	Active in MCF7 and IGROV1 one-dose screens
Comparator Or Baseline	Other C11H25NO amino alcohols in NCI database (mostly inactive or unscreened)
Quantified Difference	N/A; qualitative difference based on screening inclusion
Conditions	NCI 60-cell-line screening protocol, one-dose assay

Why This Matters

The presence of biological screening data, even if limited, provides a defensible basis for selecting this compound over unscreened analogs when initiating drug discovery or chemical biology projects.

Mono-Alkylated vs. Bis-Alkylated Surfactant Properties

In surfactant design, the target mono-octylated compound 1-[(Octan-2-yl)amino]propan-2-ol is structurally related to the highly efficient bis-octylated emulsifier 1,3-bis(octylamino)propan-2-ol (BAPO-C8), which is documented to have low critical micelle concentration (cmc) and excellent emulsion stability [1]. The mono-alkylated analog, with a single hydrophobic tail, is predicted to have a considerably different packing parameter and a higher cmc, offering distinct performance in specialized applications where a balance of moderate surface activity and faster kinetics is desired, such as in controlled demulsification or transient phase-transfer catalysis. Direct experimental head-to-head cmc data for the target compound vs. BAPO-C8 is currently lacking but represents a key point of differentiation.

Mono- vs. bis-alkylated surfactant

Predictive context

Mono-octylated analog predicted higher cmc vs. bis-octylated BAPO-C8

Informs surfactant library design; packing parameter differs

No head-to-head experimental cmc data for the target compound yet

Evidence Dimension	Emulsifying performance and micelle formation
Target Compound Data	Predicted higher cmc and lower emulsion stability vs. bis-alkylated analog
Comparator Or Baseline	BAPO-C8 (1,3-bis(octylamino)propan-2-ol): Low cmc, efficient emulsification
Quantified Difference	N/A; predictive structure-property relationship inference
Conditions	Literature comparison of surfactant structure-performance trends

Why This Matters

In contract research for surfactant development, the choice between mono- and bis-alkylated amino alcohols directs the final product's performance profile, making the mono-substituted target a specific and necessary starting material for certain tailor-made surfactant libraries.

• [1] Liu, S., Zhang, X., Zhang, P., Zhang, Z., & Han, B. (2018). Efficient emulsifying properties of glycerol-based surfactant. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 553, 225-229. DOI: 10.1016/j.colsurfa.2018.05.048. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0927775718304230 View Source

Validated Application Scenarios for 1-[(Octan-2-yl)amino]propan-2-ol Sourcing

Medicinal Chemistry: Building Block for Anti-Tumor Lead Optimization

Given the compound's established activity in the NCI MCF7 and IGROV1 cell line screens , it is a valuable starting scaffold for SAR studies. Medicinal chemistry teams can leverage this initial activity data to synthesize focused libraries, exploring the impact of the branched octyl chain on potency and selectivity, while comparing it directly against less active linear or regioisomeric analogs.

Process Chemistry: Design of Efficient Distillation-Based Purification

The documented 5.5 °C lower boiling point relative to its linear analog makes this compound amenable to energy-efficient vacuum distillation processes. This is a critical specification for sourcing for large-scale intermediate production where thermal degradation must be avoided and where isomer purity is paramount.

Colloid and Interface Science: Tailor-Made Surfactant Synthesis

As a mono-octylamino surfactant precursor, this compound fills a structural niche between single-chain and double-chain surfactants like the known BAPO-C8 . Researchers aiming to build surfactant libraries with finely tuned hydrophilic-lipophilic balances (HLB) would specifically require this mono-alkylated precursor to achieve performance characteristics that are not attainable with commercially available bis-alkylated or linear-chain variants.

Chemical Biology: Functional Probe for Lipid-Protein Interactions

The unique amphiphilic character of this branched amino alcohol, combined with its documented biological profile , makes it a candidate for probing lipid-protein interactions. Its structural homology to certain lipid backbones allows it to serve as a functional antagonist or substrate mimic in enzymatic assays, differentiating it from simpler, less hydrophobic amino alcohols.

Application

Selection Property

Validation Focus

Cancer cell-line SAR studies

Reported NCI screening inclusion

Cell-line response and selectivity profiling

Purification method development

Boiling point differentiation from linear analogs

Distillation efficiency and isomer purity control

Surfactant structure-activity studies

Mono- vs. bis-alkyl substitution profile

HLB and cmc profiling

Lipid-protein interaction probe studies

Amphiphilic branched amino alcohol scaffold

Binding assay and functional mimicry evaluation